Cas no 1553494-21-5 (3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine)

• Product Name: 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine
• CAS No: 1553494-21-5
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5999283
• PubChem ID: 82872239
• Update Time: 2025-10-29

3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine
• 1553494-21-5
• EN300-1668897
• AKOS021191197

• Inchi： 1S/C10H17N3/c1-13-6-4-10(12-13)7-9-3-2-5-11-8-9/h4,6,9,11H,2-3,5,7-8H2,1H3
• InChI Key： NDSKYLLCEQRTFO-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine

Research Brief on 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine (CAS: 1553494-21-5) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine (CAS: 1553494-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activity, and relevance in drug discovery.

Recent studies have explored the synthesis and optimization of 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine, focusing on its role as a versatile scaffold in medicinal chemistry. The compound's piperidine core, combined with the pyrazole moiety, offers a promising framework for the development of novel bioactive molecules. Researchers have reported efficient synthetic routes to this compound, emphasizing its scalability and potential for industrial applications.

In terms of biological activity, preliminary investigations suggest that 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine exhibits affinity for various central nervous system (CNS) targets, including serotonin and dopamine receptors. These findings position the compound as a potential candidate for the treatment of neurological disorders such as depression, anxiety, and Parkinson's disease. Further in vitro and in vivo studies are underway to elucidate its precise mechanism of action and therapeutic efficacy.

Additionally, the compound has been investigated for its role in modulating enzyme activity, particularly in the context of metabolic diseases. Recent publications highlight its inhibitory effects on key enzymes involved in lipid metabolism, suggesting potential applications in the treatment of obesity and related metabolic syndromes. These studies underscore the compound's versatility and its potential to address multiple therapeutic areas.

Looking ahead, the integration of computational modeling and structure-activity relationship (SAR) studies is expected to further optimize the pharmacological profile of 3-[(1-methyl-1H-pyrazol-3-yl)methyl]piperidine. Collaborative efforts between academia and industry are likely to accelerate its development, paving the way for clinical trials and eventual commercialization. This compound represents a promising avenue for innovation in drug discovery, with implications for both small-molecule therapeutics and targeted biologics.